Cas no 1393733-32-8 ((2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide)

• Product Name: (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide
• CAS No: 1393733-32-8
• MF: C₄H₉N₃O₂
• MW: 131.133160352707
• CID: 4596607
• Update Time: 2025-10-23

(2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide
• (2Z)-2-amino-2-hydroxyimino-N,N-dimethylacetamide
• 1-[(Z)-N'-HYDROXYCARBAMIMIDOYL]-N,N-DIMETHYLFORMAMIDE
• acetamide, 2-amino-2-(hydroxyimino)-N,N-dimethyl-, (2Z)-

• Inchi： 1S/C4H9N3O2/c1-7(2)4(8)3(5)6-9/h9H,1-2H3,(H2,5,6)
• InChI Key： HXDWEGSYTNRECG-UHFFFAOYSA-N
• SMILES： O=C(/C(=N/O)/N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide

Compound Introduction: (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide (CAS No. 1393733-32-8)

(2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide is a specialized organic compound with a molecular formula that reflects its complex functional groups, making it of significant interest in the field of pharmaceutical chemistry and biochemical research. This compound, identified by the CAS number 1393733-32-8, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both amino and hydroxyimino groups, combined with its N,N-dimethylacetamide backbone, positions it as a versatile intermediate in the synthesis of more complex molecules.

The synthesis and characterization of (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide involve meticulous attention to reaction conditions and purification techniques. The compound’s stability under various chemical environments is a critical factor in determining its utility in synthetic pathways. Recent advancements in spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have enhanced the ability to elucidate its structure with high precision. These techniques not only confirm the identity of the compound but also provide insights into its conformational dynamics and reactivity.

In the realm of pharmaceutical research, the significance of (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide lies in its potential role as a precursor for biologically active agents. The hydroxyimino group, for instance, is known to participate in various biochemical transformations, including oxidation-reduction reactions that are pivotal in drug metabolism. Researchers are exploring its incorporation into novel heterocyclic scaffolds, which could lead to the development of innovative therapeutic agents targeting neurological disorders, inflammation, and infectious diseases.

Recent studies have highlighted the compound’s relevance in the context of enzyme inhibition. The structural motif of (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide exhibits promise as a scaffold for designing small-molecule inhibitors that interact with specific enzymatic targets. By leveraging computational chemistry tools, scientists have been able to predict binding affinities and optimize lead structures for enhanced efficacy. These computational approaches complement experimental efforts, streamlining the drug discovery process and reducing time-to-market for new therapeutics.

The role of (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide in material science is another emerging area of interest. Its ability to form coordination complexes with transition metals has been exploited in catalytic applications. Such complexes exhibit unique electronic properties that can be harnessed for applications ranging from organic synthesis to energy storage devices. The versatility of this compound underscores its importance beyond traditional pharmaceutical contexts.

The environmental impact of synthesizing and handling (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide is also a consideration in modern research practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic methods are being explored as alternatives to conventional approaches, aligning with broader sustainability goals in the chemical industry.

In conclusion, (2Z)-2-amino-2-(hydroxyimino)-N,N-dimethylacetamide (CAS No. 1393733-32-8) represents a multifaceted compound with implications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable building block for further research and development. As scientific methodologies continue to evolve, the potential applications of this compound are expected to expand, driving innovation in multiple sectors.